2-(4-Hydroxyphenyl)propanal

• Molecular Formula: C9H10O2
• Molecular Weight: 150.17 g/mol
• IUPAC Name: 2-(4-hydroxyphenyl)propanal
• InChI: InChI=1S/C9H10O2/c1-7(6-10)8-2-4-9(11)5-3-8/h2-7,11H,1H3
• InChI Key: VMXOQOUYEKCFIG-UHFFFAOYSA-N
• Canonical SMILES: CC(C=O)C1=CC=C(C=C1)O

Description

2-(4-Hydroxyphenyl)propanal is a useful research compound. Its molecular formula is C9H10O2 and its molecular weight is 150.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-hydroxyphenylpropionaldehyde was prepared by a synthesis analogous to that for 4-hydroxyphenylacetaldehyde (Heterocycles, 2000, 53, 777-784). 3-(4-Hydroxyphenyl)-1-propanol (1.0 g, 6.6 mmol, Aldrich) was dissolved in dimethylsulfoxide (8 mL, Aldrich). TEA (2.0 mL, 14 mmol, Aldrich) was added slowly with stirring. Pyridine-sulfur trioxide (SO3.py) complex (2.3 g, 15 mmol, Aldrich) was completely dissolved in dimethylsulfoxide (9 mL, Aldrich) and this solution was added drop-wise to the alcohol, with vigorous stirring. After stirring for 1 h at room temperature, the reaction was diluted with CH2Cl2, then washed with ice-cold water. The organic layer was dried over Na2SO4, filtered, and concentrated to dryness. Purification using silica gel chromatography with hexane-ethyl acetate as eluent (5:1, then 2:1) yielded 745 mg (75%) of 4-hydroxyphenylpropionaldehyde.